Cas no 954112-63-1 (2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde)

• Product Name: 2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• CAS No: 954112-63-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1123028
• PubChem ID: 84654903
• Update Time: 2025-04-20

2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• DTXSID801230557
• 954112-63-1

• Inchi： 1S/C10H10N2O/c1-2-9-8(6-13)7-4-3-5-11-10(7)12-9/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： PTTWDZVQUXDATE-UHFFFAOYSA-N
• SMILES： O=CC1C2=CC=CN=C2NC=1CC

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų